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Compound of Interest

Compound Name: 2,6-dichloro-2H-pyrazin-3-one

Cat. No.: B12356307

Get Quote

\ J

A Note on Chemical Nomenclature: Initial inquiries for "2,6-dichloro-2H-pyrazin-3-one" did not
yield a corresponding compound with a registered CAS number or significant literature
presence. It is plausible that this name is a variant or a misnomer for the well-documented and
structurally related compound, 2,6-dichloropyrazine. This guide will, therefore, focus on the
latter, providing a comprehensive overview of its properties, synthesis, and applications for
researchers, scientists, and drug development professionals.

Core Identifiers and Chemical Properties of 2,6-
Dichloropyrazine

2,6-Dichloropyrazine is a halogenated heterocyclic compound that serves as a crucial building
block in the synthesis of various biologically active molecules. Its chemical reactivity is largely
defined by the two chlorine atoms attached to the pyrazine ring, which are susceptible to
nucleophilic substitution reactions.
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Identifier Value Source
CAS Number 4774-14-5 [1][2]13]
Molecular Formula C4H2CI2N2 [11[2][3]
Molecular Weight 148.98 g/mol [11[2]
IUPAC Name 2,6-dichloropyrazine

Synonyms Pyrazine, 2,6-dichloro- [1]

Light yellow crystalline
Appearance : [4]
granules or solid

Melting Point 55-58 °C [1]
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Synthesis of 2,6-Dichloropyrazine: A Mechanistic
Perspective

The industrial production of 2,6-dichloropyrazine often involves a multi-step synthesis starting
from readily available precursors. A common pathway involves the chlorination of a pyrazine
intermediate.

Chlorination of 2-Hydroxypyrazine Sodium

A widely employed industrial method begins with the synthesis of 2-hydroxypyrazine sodium
from raw materials like methyl chloroacetate and glyoxal through ammoniation and cyclization.
This intermediate is then subjected to chlorination reactions to yield 2,6-dichloropyrazine.

A patented method describes the chlorination of 2-chloropyrazine, which is itself derived from
2-hydroxypyrazine sodium, using chlorine gas in the presence of a catalyst such as
triethylamine and a solvent like dimethylformamide (DMF).
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Experimental Protocol: Industrial Synthesis of 2,6-Dichloropyrazine

Materials:

2-chloropyrazine

Dimethylformamide (DMF)

Triethylamine (catalyst)

Chlorine gas

Water

Procedure:

 In a specialized chlorination tank, fully mix 2-chloropyrazine, DMF, and the triethylamine
catalyst.

» Heat the mixture with stirring to approximately 100 °C.
« Introduce chlorine gas into the reaction mixture to initiate chlorination.

o After the completion of chlorine gas addition, maintain the reaction mixture at the same
temperature for an additional 2 hours to ensure the reaction goes to completion.

e Following the insulation reaction, add water to the mixture and stir for 1 hour.

» Cool the reaction solution to 20 °C to facilitate the crystallization of 2,6-dichloropyrazine.
« Isolate the 2,6-dichloropyrazine crystals via centrifugation.

This process can achieve a yield of approximately 85%.

Caption: Synthetic pathway to 2,6-dichloropyrazine.

Applications in Drug Discovery and Agrochemicals
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The versatile chemical nature of 2,6-dichloropyrazine makes it a valuable intermediate in the
pharmaceutical and agrochemical industries.[4]

Pharmaceutical Applications

The pyrazine scaffold is a common feature in many therapeutic agents.[4] 2,6-Dichloropyrazine
serves as a precursor for the synthesis of more complex molecules with potential biological
activity. The chlorine atoms can be displaced by various nucleophiles, allowing for the
introduction of diverse functional groups and the construction of compound libraries for drug
screening.

Notably, it is used in the preparation of pyrazine and pyridine compounds that act as Ataxia
Telangiectasia and Rad3-related (ATR) kinase inhibitors, which are being investigated for
cancer therapy.

Agrochemical Applications

In the agrochemical sector, 2,6-dichloropyrazine is utilized in the synthesis of herbicides and
pesticides.[4] The resulting compounds can exhibit potent bioactivity against weeds and pests,
contributing to crop protection and improved agricultural yields.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 2,6-
dichloropyrazine.

o Hazard Identification: It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection. In case of inadequate ventilation, use a dust mask.

o Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust and fumes.
Wash hands and any exposed skin thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep
away from incompatible materials.
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o Disposal: Dispose of contents and container to an approved waste disposal plant.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,6-
dichloropyrazine.

e 1H NMR: The proton NMR spectrum of 2,6-dichloropyrazine is relatively simple due to the
symmetry of the molecule.[5]

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups and the overall structure of the molecule.

Caption: Key aspects of 2,6-dichloropyrazine.

Conclusion

2,6-Dichloropyrazine is a foundational chemical intermediate with significant utility in both the
pharmaceutical and agrochemical sectors. Its well-defined synthesis and reactive nature allow
for the creation of a diverse range of functionalized molecules. A thorough understanding of its
chemical properties, synthesis, and safe handling procedures is essential for researchers and
professionals working in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

2. 5,6-Dichloro-2-phenyl-3(2H)-pyridazinone | CLOH6CI2N20 | CID 227599 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. semanticscholar.org [semanticscholar.org]

4. 5,6-Dichloropyridazin-3(2H)-one | 17285-36-8 [amp.chemicalbook.com]

5. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Navigating the Synthesis and Application of
Dichlorinated Pyrazine Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12356307/docs#navigating-the-
synthesis-and-application-of-dichlorinated-pyrazine-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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